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Compound of Interest

Compound Name: 2-Mercaptoacetamide

Cat. No.: B1265388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Mercaptoacetamide (Thioglycolamide), a thiol-containing compound utilized in various

research and development applications, including pharmaceutical synthesis.[1] Due to its

chemical nature, 2-Mercaptoacetamide presents several health and safety risks that

necessitate strict adherence to proper handling protocols. This document outlines the

substance's key properties, potential hazards, emergency procedures, and detailed

experimental protocols for its safe use and disposal.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Mercaptoacetamide is

fundamental to its safe handling.
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Property Value Reference(s)

Chemical Formula C₂H₅NOS [2]

Molecular Weight 91.13 g/mol [2]

Appearance White solid [3]

Odor
Strong, disagreeable, skunk-

like
[4][5]

Melting Point 157.5-158.5 °C [2]

Boiling Point 279.3 °C at 760 mmHg [2]

Flash Point 12 °C [2]

Density 1.192 g/cm³ [2]

Solubility

Soluble in bases to form alkali

metal mercaptides. Limited

solubility in water.

[1]

Vapor Pressure 0.00405 mmHg at 25°C [2]

Hazard Identification and GHS Classification
2-Mercaptoacetamide is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.mdpi.com/1420-3049/29/18/4433
https://www.scribd.com/document/137741759/Handling-Mercaptans-in-the-Laboratory
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
http://beta.chem.uw.edu.pl/chemanal/PDFs/2009/CHAN2009V54P00743.pdf
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Note: The GHS classification is based on aggregated data from multiple sources and may vary

depending on the supplier and purity of the substance.)[6]

In solution with other chemicals, such as in a methanolic ammonia solution, 2-
Mercaptoacetamide can be associated with more severe hazards, including acute toxicity

(oral, dermal, and inhalation), skin corrosion/burns, and organ damage.[5]

Mechanism of Toxicity: A Cellular Perspective
The toxicity of mercaptans, including 2-Mercaptoacetamide, is primarily attributed to their

ability to interfere with cellular respiration. The thiol group (-SH) can interact with and inhibit

critical enzymes.

A key target is cytochrome c oxidase (Complex IV) in the mitochondrial electron transport

chain.[1][7] Inhibition of this enzyme disrupts the production of adenosine triphosphate (ATP),

the cell's primary energy currency.[1] Organs with high energy demands, such as the brain and

heart, are particularly vulnerable to this disruption.[1] This cellular energy depletion can lead to

a cascade of adverse effects, including metabolic acidosis.[1]
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Mechanism of Mercaptan-Induced Cellular Toxicity.

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for 2-
Mercaptoacetamide and related compounds. It is important to note that specific data for 2-
Mercaptoacetamide is limited, and data from related compounds are included for a broader

understanding of potential toxicity.
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Chemical Route Species Value Reference(s)

2-

Mercaptoacetami

de

Intraperitoneal Mouse LD₅₀: 300 mg/kg [2]

2-

Mercaptoacetami

de (in solution)

Oral -

ATE: 50 - 300

mg/kg (Category

3)

[5]

2-

Mercaptoacetami

de (in solution)

Dermal -

ATE: 200 - 1000

mg/kg (Category

3)

[5]

2-

Mercaptoacetami

de (in solution)

Inhalation

(vapor)
-

ATE: 2 - 10 mg/L

(Category 3)
[5]

Sodium

Mercaptoacetate
Dermal Rabbit

LD₅₀: 330–660

mg/kg bw
[8]

Ammonium

Mercaptoacetate
Oral Rat

LD₅₀: 35–142

mg/kg bw
[9]

Thioglycolic Acid Inhalation Rat
LC₅₀: < 2 mg/L/4-

h
[9]

ATE: Acute Toxicity Estimate LD₅₀: Lethal Dose, 50% LC₅₀: Lethal Concentration, 50%

Occupational Exposure Limits:

Currently, there are no specific OSHA Permissible Exposure Limits (PELs) or ACGIH Threshold

Limit Values (TLVs) established for 2-Mercaptoacetamide.[10] For the related compound,

Thioglycolic Acid, the NIOSH Recommended Exposure Limit (REL) is a Time-Weighted

Average (TWA) of 1 ppm (4 mg/m³) with a skin notation, indicating the potential for significant

absorption through the skin.[4]

Personal Protective Equipment (PPE)
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Due to the hazardous nature of 2-Mercaptoacetamide, the use of appropriate personal

protective equipment is mandatory.

Protection Type Specification Reference(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield may

also be necessary.

[1]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use. The

specific glove material should

be selected based on the

breakthrough time for the

substance and the duration of

the task.

[1]

Respiratory Protection

If exposure limits are exceeded

or if irritation or other

symptoms are experienced,

use a full-face respirator with

an appropriate cartridge (e.g.,

organic vapor). All respirator

use must be in accordance

with a comprehensive

respiratory protection program.

[1][5]

Safe Handling and Storage
Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure

a safe laboratory environment.
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Ventilation: All work with 2-Mercaptoacetamide must be conducted in a properly functioning

chemical fume hood to control the release of its pungent and potentially harmful vapors.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Use non-sparking tools.[5]

Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the

equipment must be grounded.[5]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

locked up and away from incompatible materials such as strong oxidizing agents, metals,

and acids.[5]
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Safe Handling Workflow for 2-Mercaptoacetamide.
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure Reference(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[1]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek immediate

medical attention.

[1][5]

Eye Contact

Immediately rinse with pure

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or poison control

center immediately. Never give

anything by mouth to an

unconscious person.

[1][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray. Water mist may be used to cool closed containers.[5]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Hazardous Combustion Products: Thermal decomposition can produce toxic gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

sulfur oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures (Spill Cleanup)
For small spills, trained laboratory personnel equipped with the appropriate PPE and a spill kit

can perform cleanup.

Protocol for a Small Liquid Spill:

Evacuate and Isolate: Immediately alert others in the area and evacuate non-essential

personnel. Isolate the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: Create a dike around the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill absorbent.[10]

Absorption: Carefully apply the absorbent material over the spill, working from the outside in

to prevent splashing.[10]

Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the

contaminated material into a designated, labeled hazardous waste container.[5]

Decontamination: Decontaminate the spill area and any affected equipment with a suitable

neutralizing agent (see Section 8.1) or a detergent and water solution.

Disposal: Dispose of all contaminated materials (absorbents, PPE, etc.) as hazardous waste

in accordance with institutional and local regulations.[10]
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Experimental Protocols
The following protocols are provided as a guide and should be adapted based on a thorough

risk assessment for each specific experimental setup.

Neutralization of 2-Mercaptoacetamide Waste
Mercaptans can be neutralized through oxidation. A common and effective method involves the

use of sodium hypochlorite (bleach).

Materials:

2-Mercaptoacetamide waste solution

Sodium hypochlorite solution (household bleach, typically 5-6%)

Stir plate and stir bar

pH indicator strips or a pH meter

Appropriate PPE (chemical resistant gloves, safety goggles, lab coat)

Chemical fume hood

Procedure:

Work in a Fume Hood: Perform all steps in a well-ventilated chemical fume hood.

Dilution: If the waste is concentrated, dilute it with water to less than 1% before proceeding.

Caution: Do not add bleach to concentrated mercaptan waste as a violent reaction may

occur.[5]

Slow Addition of Oxidant: While stirring the diluted waste solution, slowly add the sodium

hypochlorite solution. The reaction is exothermic, so add the bleach in small increments to

control the temperature.

Monitor pH: Periodically check the pH of the solution. The reaction is more effective in a

slightly alkaline to neutral pH range.
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Ensure Complete Reaction: Continue adding the bleach solution until the characteristic odor

of the mercaptan is no longer detectable. Allow the mixture to stir for at least 30 minutes after

the final addition of bleach to ensure the reaction is complete.

Final pH Adjustment: If necessary, adjust the final pH of the solution to be between 6 and 8

before disposal.

Disposal: Dispose of the neutralized solution in accordance with local and institutional

regulations.

Decontamination of Laboratory Surfaces
For routine decontamination of surfaces where 2-Mercaptoacetamide has been used or for

the final cleanup of a spill area:

Materials:

Sodium hypochlorite solution (10% solution, freshly prepared) or hydrogen peroxide solution

(3%).[6]

Paper towels or absorbent pads

Detergent and water

Appropriate PPE

Hazardous waste disposal bags

Procedure:

Initial Cleaning: If there is visible contamination, first absorb the bulk of the material with an

inert absorbent as described in the spill cleanup protocol.

Application of Decontaminant: Liberally apply the 10% bleach solution or 3% hydrogen

peroxide solution to the contaminated surface.

Contact Time: Allow the decontaminant to remain on the surface for a contact time of at least

15-20 minutes to ensure complete oxidation of the mercaptan.
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Wiping: Wipe the surface clean with paper towels or absorbent pads.

Rinsing: Thoroughly rinse the surface with water to remove any residual decontaminant.

Final Wash: Wash the surface with a standard laboratory detergent and water solution,

followed by a final rinse with water.

Disposal: Dispose of all contaminated wipes and PPE as hazardous waste.

Quantitative Analysis by HPLC (Example Protocol)
While a specific validated method for 2-Mercaptoacetamide was not found in the literature, a

general approach for the analysis of thiol-containing compounds by HPLC with UV detection

after derivatization can be adapted. This example is based on methods for other aliphatic thiols.

[2]

Principle: The thiol group of 2-Mercaptoacetamide is derivatized with a reagent that imparts a

strong UV chromophore, allowing for sensitive detection by HPLC-UV.

Instrumentation and Reagents:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

C18 reversed-phase column

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or other suitable buffer components

Derivatization reagent (e.g., a maleimide-based reagent or other thiol-reactive chromophore)

2-Mercaptoacetamide standard

Volumetric flasks, pipettes, and autosampler vials

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.semanticscholar.org/paper/HPLC-determination-of-thiol-drugs-in-pharmaceutical-Cavrini-Gatti/6ac8fcab5461e63cf606c1cbbc643a2267bd82ee
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Preparation: Prepare a stock solution of 2-Mercaptoacetamide in a suitable

solvent. Create a series of calibration standards by serial dilution.

Sample Preparation: Prepare the sample containing 2-Mercaptoacetamide in the same

solvent as the standards.

Derivatization:

To a known volume of each standard and sample, add an excess of the derivatization

reagent solution.

Allow the reaction to proceed for a specified time at a controlled temperature. The exact

conditions will depend on the derivatization reagent used and should be optimized.

HPLC Analysis:

Set up the HPLC system with the C18 column and a mobile phase gradient (e.g., a

gradient of acetonitrile and water with a small amount of acid).

Inject the derivatized standards and samples.

Monitor the elution of the derivatized 2-Mercaptoacetamide at the wavelength of

maximum absorbance for the derivative.

Quantification:

Generate a calibration curve by plotting the peak area of the derivatized standard against

its concentration.

Determine the concentration of 2-Mercaptoacetamide in the samples by comparing their

peak areas to the calibration curve.

Note: This is a generalized protocol. Method development and validation would be required for

the specific analysis of 2-Mercaptoacetamide, including optimization of the derivatization

reaction, chromatographic conditions, and demonstration of accuracy, precision, linearity, and

selectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/product/b1265388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
2-Mercaptoacetamide is a valuable chemical reagent that requires careful and informed

handling due to its potential hazards. By understanding its properties, recognizing the risks,

and strictly adhering to the safety protocols outlined in this guide, researchers, scientists, and

drug development professionals can minimize the risk of exposure and maintain a safe

laboratory environment. The implementation of a comprehensive safety plan, including the use

of appropriate personal protective equipment, proper ventilation, and established emergency

procedures, is paramount when working with this and other hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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